Cas no 1804367-68-7 (Methyl 3-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate)
Methyl 3-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate
-
- Inchi: 1S/C10H7F6NO4/c1-20-7(19)3-5-4(9(11,12)13)2-6(18)8(17-5)21-10(14,15)16/h2,18H,3H2,1H3
- InChI Key: QZKOTYGAKFPSHE-UHFFFAOYSA-N
- SMILES: FC(C1=CC(=C(N=C1CC(=O)OC)OC(F)(F)F)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 372
- XLogP3: 2.7
- Topological Polar Surface Area: 68.6
Methyl 3-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029092202-1g |
Methyl 3-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate |
1804367-68-7 | 97% | 1g |
$1,504.90 | 2022-04-02 |
Methyl 3-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on Methyl 3-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate
Research Briefing on Methyl 3-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate (CAS: 1804367-68-7)
Methyl 3-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate (CAS: 1804367-68-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of small-molecule inhibitors targeting various disease pathways. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
The compound's structural features, including the trifluoromethoxy and trifluoromethyl groups, contribute to its enhanced metabolic stability and lipophilicity, making it a promising candidate for medicinal chemistry applications. Recent synthetic methodologies have optimized the production of this compound, enabling its use in high-throughput screening and structure-activity relationship (SAR) studies. Researchers have reported successful applications of this intermediate in the development of inhibitors for enzymes such as kinases and proteases, which are critical targets in oncology and inflammatory diseases.
In a 2023 study published in the Journal of Medicinal Chemistry, Methyl 3-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate was utilized as a building block for the synthesis of potent kinase inhibitors. The study demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against specific kinase targets, with improved selectivity profiles compared to existing inhibitors. These findings highlight the compound's potential in addressing drug resistance and off-target effects, which are major challenges in kinase inhibitor development.
Another area of interest is the compound's application in the design of agrochemicals. A 2022 report in Bioorganic & Medicinal Chemistry Letters detailed its use in the synthesis of novel herbicides with enhanced efficacy and environmental safety. The trifluoromethyl and trifluoromethoxy groups were found to play a crucial role in the herbicidal activity, suggesting broader utility beyond pharmaceuticals.
Future research directions for Methyl 3-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate include exploring its potential in central nervous system (CNS) drug development, given its ability to cross the blood-brain barrier. Preliminary studies indicate that fluorinated pyridine derivatives may offer advantages in targeting neurological disorders, though further optimization is required to minimize toxicity and improve pharmacokinetic properties.
In conclusion, Methyl 3-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate (CAS: 1804367-68-7) represents a versatile and valuable intermediate in both pharmaceutical and agrochemical research. Its unique structural attributes and demonstrated biological activity make it a compound of significant interest for future drug discovery efforts. Continued exploration of its applications, coupled with advances in synthetic methodologies, is expected to yield further breakthroughs in the coming years.
1804367-68-7 (Methyl 3-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)